BENGHE Troubleshooting & Optimization

Check Availability & Pricing

dealing with challenging reviewer comments
from BMVC

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMVC

Cat. No.: B3029348

Navigating Peer Review: A Guide for BMVC
Authors

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals preparing submissions for the British Machine Vision Conference (BMVC). This
guide provides troubleshooting advice and frequently asked questions to help you effectively
address challenging reviewer comments and strengthen your manuscript.

Frequently Asked Questions (FAQs)

Q1: I've received harsh or seemingly unfair reviewer comments. What should | do first?

Al: It is essential to maintain a professional and objective approach.[1][2] Take some time to
distance yourself from the initial emotional response before formulating a reply.[3] Remember
that the goal of peer review is to improve the quality of your research.[3] Focus on the
constructive aspects of the feedback, even if the tone is negative.[4] The BMVC reviewer
guidelines explicitly advise against harshly written reviews, so such instances are contrary to
the conference's standards.[4][5]

Q2: Areviewer has misunderstood a key aspect of my paper. How should | address this?

A2: If a reviewer misunderstands your work, it often indicates that the explanation in your
manuscript could be clearer.[2] Instead of directly stating that the reviewer is wrong, politely
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clarify the point in your response. You can state that you have revised the relevant section to
make the concept more explicit. This approach shows respect for the reviewer's time and
feedback while allowing you to correct the misunderstanding.[2]

Q3: One reviewer's comments contradict another's. How do | handle this?

A3: When faced with conflicting advice, you must decide which recommendation will ultimately
improve the paper more. In your response, acknowledge the differing opinions. Justify your
decision to follow one set of suggestions over the other, explaining your reasoning clearly and
respectfully.[6] You can also frame your choice in the context of the overall narrative and
contribution of your paper.

Q4: The reviewer is requesting significant additional experiments that are beyond the scope of
my current work or resources. What is the best way to respond?

A4: For BMVC, it's important to note that for 2025, there is no rebuttal period, and reviewers
are instructed to evaluate the submitted paper as it stands, not to ask for revisions or additional
experiments.[7] However, if you receive such a request, you can politely explain the
constraints. If the suggestions are valuable, you can acknowledge their merit and suggest them
as an exciting direction for future work in the conclusion of your paper. This demonstrates that
you have carefully considered the reviewer's input.

Q5: Areviewer claims my work lacks novelty and has been done before, but the cited
references are not relevant. How should | proceed?

A5: This is a critical comment that requires a careful and detailed response. First, thoroughly
re-examine the cited papers to ensure you haven't missed a connection. If you are confident
they are not relevant, politely and clearly explain the key differences between your work and
the cited literature in your response. Focus on the unique contributions of your methodology,
experimental setup, or findings.[4]

Troubleshooting Guide: Responding to Specific
Reviewer Comments

This table summarizes common challenging reviewer comments and provides structured
strategies for addressing them in your revised manuscript and response letter.
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Reviewer Comment
Category

Suggested Response
Strategy

Experimental
Protocol/Methodology for
Revision

Critique of Novelty/Contribution

Thank the reviewer for their
feedback. Clearly and
concisely reiterate the main
contributions of your work in
the introduction and
conclusion. Explicitly
differentiate your work from the
cited prior art in the related

work section.

In the "Related Work" section,
add a paragraph explicitly
comparing and contrasting
your method with the works
cited by the reviewer,
highlighting the key distinctions

in methodology and results.

Methodological Flaws

Acknowledge the reviewer's
concern. If the flaw is
addressable, explain the
changes made to the
methodology section and
update the results accordingly.
If it is a fundamental limitation,
discuss it transparently in a

"Limitations" section.

Revise the "Methodology"
section to provide a more
detailed and clear description
of the experimental setup. If
necessary, re-run experiments
with the corrected
methodology and update all

relevant figures and tables.

Insufficient Experimental

Validation

Thank the reviewer for the
suggestion. If possible,
conduct the additional
experiments and incorporate
the new results. If not feasible,
explain the reasoning and
consider adding a discussion
on the potential outcomes of
such experiments as future

work.

Detail the protocol for any new
experiments conducted,
including dataset
specifications, evaluation
metrics, and implementation
details, in the "Experiments”

section.

Clarity and Presentation Issues

Appreciate the reviewer's
feedback on improving the
manuscript's readability.

Revise the indicated sections

Review and rewrite unclear
sentences and paragraphs.
Ensure a logical flow between

sections. Use formatting (e.g.,
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for clarity, conciseness, and
logical flow. Consider adding
diagrams or tables to present
complex information more

effectively.

bolding, bullet points) to
improve readability.

Unfavorable Comparison to
State-of-the-Art

The BMVC guidelines state
that not exceeding state-of-
the-art accuracy is not grounds
for rejection by itself.[5] In your
response, acknowledge the
performance and emphasize
other contributions of your
work, such as novelty,
efficiency, or applicability to a

new problem.

Add a qualitative analysis
section discussing the
strengths and weaknesses of
your method compared to
others, beyond just
guantitative metrics. This could
include aspects like
computational cost, ease of
implementation, or robustness

to certain types of data.

Visualizing the Response Process

A structured approach is crucial when responding to reviewer feedback. The following workflow
diagram illustrates the key steps.
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Workflow for Responding to Reviewer Comments

Receive Reviewer Comments

Initial Emotional Reaction: Take a Break

Categorize Comments (e.g., Major/Minor, Clarity, Novelty)

Formulate a High-Level Response Strategy

Revise Manuscript: Address Each Comment

Write a Detailed, Point-by-Point Response Letter

Internal Review of Revisions and Response

Submit Revised Manuscript and Response

Click to download full resolution via product page

Caption: A step-by-step workflow for navigating the peer review process.
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This next diagram illustrates the logical relationships between different types of reviewer
feedback and the corresponding author actions.

Logical Relationships in Addressing Reviewer Feedback

Reviewer Feedback

Misunderstanding Request for Clarification Methodological Criticism Request for More Experiments =

Author Action T
Improve Clarity in Text Add Explanatory Diagrams/Tables Revise Methodology Section Conduct New Experiments (If Feasible) Acknowledge as Future Work

Click to download full resolution via product page

Caption: Mapping reviewer comment types to appropriate author revisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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